Cas no 1805963-81-8 (Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate)

Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate is a specialized organic compound featuring a trifluoromethylthio group, a cyano substituent, and an aminomethyl functional group on a phenylacetate backbone. Its structural complexity offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The trifluoromethylthio moiety enhances lipophilicity and metabolic stability, while the cyano and aminomethyl groups provide reactive sites for further derivatization. This compound is valuable as an intermediate in the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined reactivity profile makes it suitable for controlled functionalization, supporting precision in target-oriented synthesis. Proper handling under inert conditions is recommended due to its sensitivity.
Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate structure
1805963-81-8 structure
Product name:Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate
CAS No:1805963-81-8
MF:C13H13F3N2O2S
MW:318.314732313156
CID:4943763

Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate
    • Inchi: 1S/C13H13F3N2O2S/c1-2-20-12(19)5-8-3-9(6-17)10(7-18)11(4-8)21-13(14,15)16/h3-4H,2,5,7,18H2,1H3
    • InChI Key: PHEOKVXAXVUMET-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=C(C=C(C#N)C=1CN)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 408
  • XLogP3: 2.4
  • Topological Polar Surface Area: 101

Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A015022575-250mg
Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate
1805963-81-8 97%
250mg
480.00 USD 2021-06-18
Alichem
A015022575-1g
Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate
1805963-81-8 97%
1g
1,504.90 USD 2021-06-18
Alichem
A015022575-500mg
Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate
1805963-81-8 97%
500mg
815.00 USD 2021-06-18

Additional information on Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805963-81-8)

Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805963-81-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, exhibits remarkable potential in the development of novel pharmaceuticals and advanced materials. Its molecular structure, which includes an ethyl ester and an aminomethyl moiety, makes it a versatile intermediate for synthetic applications.

The growing interest in fluorinated compounds and sulfur-containing derivatives has positioned Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate as a key player in modern chemical research. Researchers are particularly intrigued by its potential applications in drug discovery, where the trifluoromethylthio group is known to enhance the bioavailability and metabolic stability of therapeutic agents. Additionally, the cyano group offers opportunities for further functionalization, enabling the synthesis of diverse chemical libraries.

In the context of agrochemicals, this compound's unique properties are being explored for the development of next-generation pesticides and herbicides. The trifluoromethylthio moiety, in particular, is valued for its ability to improve the efficacy and environmental profile of agrochemical products. As sustainability becomes a focal point in agriculture, compounds like Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate are at the forefront of innovation.

From a material science perspective, the compound's structural features make it a promising candidate for the design of advanced polymers and coatings. The incorporation of fluorinated and sulfur-containing groups can impart desirable properties such as thermal stability, chemical resistance, and low surface energy. These attributes are highly sought after in industries ranging from electronics to automotive.

The synthesis of Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate typically involves multi-step organic reactions, including amination, cyanation, and esterification. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize the yield and purity of the compound. Researchers are also investigating greener synthetic routes to align with the principles of green chemistry.

One of the most frequently asked questions about this compound revolves around its safety profile and handling precautions. While it is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe usage. Proper personal protective equipment (PPE) and ventilation are recommended when working with this compound.

The commercial availability of Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate is another topic of interest. Several chemical suppliers and custom synthesis providers offer this compound, often with varying levels of purity and packaging options. Buyers are advised to verify the certificate of analysis (CoA) and technical specifications before procurement.

In summary, Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805963-81-8) represents a cutting-edge chemical entity with broad applications across multiple industries. Its unique structural features and functional groups make it a valuable asset in drug development, agrochemical innovation, and advanced material design. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of chemical science.

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